Cas no 125640-89-3 (N-(4-Fluorophenylmethyl)tert-butylamine)
125640-89-3 structure
Product Name:N-(4-Fluorophenylmethyl)tert-butylamine
CAS No:125640-89-3
MF:C11H16FN
MW:181.249846458435
CID:858545
PubChem ID:792981
Update Time:2025-04-19
N-(4-Fluorophenylmethyl)tert-butylamine Chemical and Physical Properties
Names and Identifiers
-
- N-(tert-butyl)-N-(4-fluorobenzyl)amine
- tert-Butyl(4-fluorobenzyl)amine
- AKOS BBV-007448
- UKRORGSYN-BB BBV-007448
- N-(4-FLUOROPHENYLMETHYL)TERT-BUTYLAMINE
- N-[(4-fluorophenyl)methyl]-2-methylpropan-2-amine
- tert-butyl[(4-fluorophenyl)methyl]amine
- CS-0216840
- 125640-89-3
- 4-fluorobenzylt-butylamine
- AKOS000127990
- EN300-62321
- C77825
- SCHEMBL469176
- Z56174013
- N-tert-Butyl-4-fluorobenzylaMine, 97%
- N-(4-Fluorophenylmethyl)tert-butylamine
-
- MDL: MFCD00600578
- Inchi: 1S/C11H16FN/c1-11(2,3)13-8-9-4-6-10(12)7-5-9/h4-7,13H,8H2,1-3H3
- InChI Key: LPILEJRPIAXWIE-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CNC(C)(C)C
Computed Properties
- Exact Mass: 181.126677677g/mol
- Monoisotopic Mass: 181.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 225.9±15.0 °C at 760 mmHg
- Flash Point: 90.4±20.4 °C
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
N-(4-Fluorophenylmethyl)tert-butylamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(4-Fluorophenylmethyl)tert-butylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F632725-25mg |
N-(4-Fluorophenylmethyl)tert-butylamine |
125640-89-3 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F632725-50mg |
N-(4-Fluorophenylmethyl)tert-butylamine |
125640-89-3 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | F632725-250mg |
N-(4-Fluorophenylmethyl)tert-butylamine |
125640-89-3 | 250mg |
$ 230.00 | 2022-06-04 | ||
| Enamine | EN300-62321-0.05g |
tert-butyl[(4-fluorophenyl)methyl]amine |
125640-89-3 | 91.0% | 0.05g |
$30.0 | 2025-02-20 | |
| Enamine | EN300-62321-0.1g |
tert-butyl[(4-fluorophenyl)methyl]amine |
125640-89-3 | 91.0% | 0.1g |
$46.0 | 2025-02-20 | |
| Enamine | EN300-62321-0.25g |
tert-butyl[(4-fluorophenyl)methyl]amine |
125640-89-3 | 91.0% | 0.25g |
$65.0 | 2025-02-20 | |
| Enamine | EN300-62321-0.5g |
tert-butyl[(4-fluorophenyl)methyl]amine |
125640-89-3 | 91.0% | 0.5g |
$103.0 | 2025-02-20 | |
| Enamine | EN300-62321-1.0g |
tert-butyl[(4-fluorophenyl)methyl]amine |
125640-89-3 | 91.0% | 1.0g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-62321-2.5g |
tert-butyl[(4-fluorophenyl)methyl]amine |
125640-89-3 | 91.0% | 2.5g |
$235.0 | 2025-02-20 | |
| Enamine | EN300-62321-5.0g |
tert-butyl[(4-fluorophenyl)methyl]amine |
125640-89-3 | 91.0% | 5.0g |
$407.0 | 2025-02-20 |
N-(4-Fluorophenylmethyl)tert-butylamine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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